![molecular formula C12H8O3 B1329858 3,4-Dihydro-1,2-naphthalenedicarboxylic anhydride CAS No. 37845-14-0](/img/structure/B1329858.png)
3,4-Dihydro-1,2-naphthalenedicarboxylic anhydride
Overview
Description
3,4-Dihydro-1,2-naphthalenedicarboxylic anhydride (DHNDA) is a cyclic anhydride derived from 1,2-naphthalenedicarboxylic acid. It is a useful reagent for organic synthesis and has been used in a variety of applications, including drug synthesis, materials science, and catalysis. DHNDA has a unique structure that allows it to form strong bonds with both polar and non-polar molecules. As a result, it has become a widely used reagent for a variety of synthetic processes.
Scientific Research Applications
1. Use in Coordination Polymers and Network Structures
3,4-Dihydro-1,2-naphthalenedicarboxylic anhydride plays a crucial role in the formation of coordination polymers. For instance, it reacts with lanthanide(III) chloride under hydrothermal conditions to form coordination polymers with a porous 3D network. This compound, when used with a second ligand like 4,4′-bipyridine, leads to the creation of unprecedented lanthanide coordination polymers possessing a 3D porous structure with potential applications in photophysical and magnetic properties (Zheng et al., 2005).
2. In Situ Formation in Synthesis Processes
This compound can be transformed into other compounds under certain conditions. For example, it can turn into benzene-1,2,3,4-tetracarboxylate under hydrothermal conditions. This transformation is significant in the synthesis of lanthanide-organic frameworks with diverse network architectures, which have applications in luminescent properties (Hu et al., 2013).
3. Photolysis and Computational Studies
The photolysis of this compound has been a subject of interest, particularly in the generation of reactive intermediates. Studies involving Fourier transformed infrared and ultraviolet−visible absorption spectroscopies have provided insights into the processes involved, such as sequential decarboxylation and decarbonylation, and the formation of unique compounds like benzocyclopentadienylideneketenes (Sato et al., 2001).
4. Role in Photocatalytic Properties
Research has also been conducted on coordination polymers involving this compound with potential applications in photocatalysis. Solvothermal reactions of this compound with different solvents and metal nitrates led to the formation of polydimensional coordination polymers with varying network structures, offering insights into their photocatalytic activity (Dai et al., 2014).
properties
IUPAC Name |
4,5-dihydrobenzo[e][2]benzofuran-1,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8O3/c13-11-9-6-5-7-3-1-2-4-8(7)10(9)12(14)15-11/h1-4H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSVOMBDSHMMPER-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C3=CC=CC=C31)C(=O)OC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90191274 | |
Record name | 3,4-Dihydro-1,2-naphthalenedicarboxylic anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90191274 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
37845-14-0 | |
Record name | 3,4-Dihydronaphthalic anhydride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0037845140 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 37845-14-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=61882 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3,4-Dihydro-1,2-naphthalenedicarboxylic anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90191274 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-DIHYDRONAPHTHALIC ANHYDRIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9LUM3L1076 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key chemical transformations possible using 4,5-Dihydronaphtho[1,2-c]furan-1,3-dione as a starting material, according to the research?
A1: The research highlights two key transformations using 4,5-Dihydronaphtho[1,2-c]furan-1,3-dione []:
- Aromatization: The compound can be aromatized to Naphtho[1,2-c]furan-1,3-dione using 10% Palladium on Carbon (Pd-C) as a catalyst in Acetic Acid (AcOH) under mild conditions [].
- Imidation and Aromatization: This compound reacts with primary amines in Acetic Acid (AcOH) to yield Benzo[e]isoindole-1,3-dione derivatives. This transformation involves both imidation and aromatization occurring in a single reaction vessel [].
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